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Compound of Interest

Compound Name:
(1R)-1-(3-fluorophenyl)-2-

methylpropylamine

CAS No.: 473733-18-5

Cat. No.: B1593423

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Dawn of Targeted Therapy
Imatinib, marketed under the trade name Gleevec®, represents a landmark achievement in

oncology, heralding the era of targeted cancer therapy.[1] Its development was a direct result of

a deep understanding of the molecular pathogenesis of certain cancers, specifically the role of

aberrant tyrosine kinases. This guide offers a comprehensive technical exploration of imatinib,

from its fundamental chemical properties to its mechanism of action and the experimental

methodologies used to characterize its activity. While the initial query referenced CAS number

473733-18-5, which identifies the chemical intermediate (1R)-1-(3-Fluorophenyl)-2-

methylpropan-1-amine, the scope of this guide is focused on the final active pharmaceutical

ingredient, imatinib (CAS 152459-95-5), to align with the advanced requirements of an

audience in drug development.[1][2]
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Core Chemical Identity and Physicochemical
Properties
Imatinib is a 2-phenylaminopyrimidine derivative.[3] Its formal chemical name is 4-[(4-

methylpiperazin-1-yl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-

pyrimidinyl]amino]phenyl]benzamide.[2] For therapeutic use, it is typically formulated as a

mesylate salt, which enhances its solubility.[4]

Property Value Reference(s)

CAS Registry Number 152459-95-5 [1][2]

Molecular Formula C₂₉H₃₁N₇O [1][2]

Molecular Weight 493.60 g/mol [1][2]

Melting Point 211-213 °C [1]

pKa pKa1 8.07; pKa2 3.73 [1]

Solubility (Mesylate)
>100 g/L (pH 4.2), 49 mg/L (pH

7.4)
[1]

Pharmacokinetic Profile
The clinical efficacy of imatinib is underpinned by its favorable pharmacokinetic properties,

which ensure adequate systemic exposure to the target kinases.
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Parameter Value Reference(s)

Bioavailability 98% [1][5]

Time to Peak Plasma

Concentration (Tmax)
2 to 4 hours [1]

Plasma Protein Binding
~95% (mainly to albumin and

α1-acid glycoprotein)
[1]

Metabolism Primarily by CYP3A4 [1][6]

Major Active Metabolite
N-desmethyl derivative

(CGP74588)
[1]

Elimination Half-Life

Approximately 18 hours

(Imatinib), 40 hours

(CGP74588)

[1][3]

Excretion Predominantly via bile in feces [1]

Mechanism of Action: Precision Inhibition of
Tyrosine Kinases
Imatinib functions as a potent and selective inhibitor of a small number of tyrosine kinases.[7]

The core of its mechanism is competitive inhibition at the ATP-binding site of the kinase

domain.[6][8] By occupying this site, imatinib locks the kinase in a self-inhibited, inactive

conformation, thereby preventing the transfer of phosphate from ATP to tyrosine residues on

substrate proteins.[3][5] This blockade of phosphorylation effectively switches off the

downstream signaling pathways that drive cellular proliferation and survival in susceptible

cancer cells.[6][9]

The primary molecular targets of imatinib are:

Bcr-Abl: A constitutively active tyrosine kinase resulting from the Philadelphia chromosome

translocation (t(9;22)), a genetic hallmark of Chronic Myeloid Leukemia (CML).[10][11] The

inhibition of Bcr-Abl is the cornerstone of imatinib's therapeutic success in CML.[12]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4349281/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4486633/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4349281/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4349281/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4349281/
https://pubs.acs.org/doi/10.1021/acs.analchem.9b00289
https://pmc.ncbi.nlm.nih.gov/articles/PMC4349281/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4349281/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4562293/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4349281/
https://pdf.benchchem.com/560/Application_Notes_and_Protocols_for_Studying_c_Kit_Internalization_Using_c_Kit_Inhibitors.pdf
https://pubs.acs.org/doi/10.1021/acs.analchem.9b00289
https://pdf.benchchem.com/15137/An_In_Depth_Technical_Guide_to_the_In_Vitro_Mechanism_of_Action_of_Imatinib.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4562293/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4486633/
https://pubs.acs.org/doi/10.1021/acs.analchem.9b00289
https://ashpublications.org/blood/article/103/8/3167/18073/BCR-ABL-kinase-inhibition-by-imatinib-mesylate
https://pmc.ncbi.nlm.nih.gov/articles/PMC4124913/
https://proteopedia.org/w/Bcr-Abl_and_Imatinib_(STI571_or_Gleevec)
https://cdn.clinicaltrials.gov/large-docs/01/NCT03891901/Prot_SAP_000.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


c-Kit: A receptor tyrosine kinase. Activating mutations in the c-KIT gene lead to its

constitutive activation and are the primary oncogenic driver in the majority of Gastrointestinal

Stromal Tumors (GISTs).[5][13]

Platelet-Derived Growth Factor Receptor (PDGFR): Imatinib inhibits both PDGFR-α and

PDGFR-β. Dysregulation of PDGFR signaling is implicated in various malignancies.

The inhibition of these kinases disrupts multiple downstream signaling cascades, including the

Ras/Raf/MAPK, PI3K/Akt, and JAK/STAT pathways, ultimately leading to the induction of

apoptosis in cancer cells that are dependent on these signals for their survival.[1][9]
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Caption: Imatinib's mechanism of action on key oncogenic tyrosine kinases.
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Synthetic Pathway Overview
The synthesis of imatinib is a multi-step process. One common approach involves the C-N

coupling reaction of 4-(4-methylpiperazine-1-methyl)benzamide with N-(5-bromo-2-tolyl)-4-(3-

pyridyl)pyrimidin-2-amine. Another established route starts from 1-(pyridine-3-yl)ethanone and

2-methyl-5-nitrobenzenamine, proceeding through condensation, cyclization, hydrogenation,

and acylation, followed by salification with methanesulfonic acid to yield the final mesylate salt.

The overall yield for this latter process has been reported to be around 27.0%. Flow-based

synthesis methods have also been developed to improve efficiency and reduce manual

handling of intermediates.
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Caption: A generalized workflow for the synthesis of Imatinib Mesylate.

Clinical Applications and Significance
Imatinib has transformed the prognosis for patients with specific malignancies.

Chronic Myeloid Leukemia (CML): For patients with Philadelphia chromosome-positive CML,

imatinib was the first-line therapy for many years and remains a crucial treatment option.[12]

It induces high rates of hematologic and cytogenetic remission.[12]

Gastrointestinal Stromal Tumors (GISTs): Imatinib is the standard of care for patients with

unresectable or metastatic GISTs that have activating mutations in c-Kit or PDGFRα.[5][12]

Other Conditions: Imatinib is also approved for other rare cancers driven by its target

kinases, including certain types of acute lymphoblastic leukemia (ALL),

myelodysplastic/myeloproliferative diseases, and hypereosinophilic syndrome.[3]
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Experimental Protocol: In Vitro Bcr-Abl Kinase
Inhibition Assay
This protocol provides a framework for quantifying the inhibitory activity of imatinib against the

Bcr-Abl tyrosine kinase in a cell-based assay. The principle relies on measuring the

phosphorylation of a downstream substrate, CRKL, which is a reliable indicator of Bcr-Abl

activity.

Objective: To determine the IC₅₀ value of imatinib for the inhibition of Bcr-Abl kinase activity in

CML cells.

Materials:

CML cell line expressing Bcr-Abl (e.g., K562)

RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-

Streptomycin

Imatinib mesylate stock solution (e.g., 10 mM in DMSO)

Phosphate Buffered Saline (PBS)

Lysis Buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

BCA Protein Assay Kit

SDS-PAGE gels and running buffer

Transfer buffer and nitrocellulose or PVDF membranes

Primary antibodies: anti-phospho-CRKL, anti-CRKL, anti-GAPDH (loading control)

HRP-conjugated secondary antibody

Chemiluminescent substrate (ECL)

Imaging system for western blot detection
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Procedure:

Cell Culture and Treatment:

Culture K562 cells in RPMI-1640 medium at 37°C in a humidified 5% CO₂ incubator.

Seed cells in a multi-well plate at a density that ensures they are in the logarithmic growth

phase at the time of treatment.

Prepare serial dilutions of imatinib in culture medium to achieve a range of final

concentrations (e.g., 0 µM, 0.01 µM, 0.1 µM, 0.5 µM, 1 µM, 5 µM). The selection of this

range is critical; it must bracket the expected IC₅₀ to allow for accurate determination.

Treat the cells with the different concentrations of imatinib for a predetermined time (e.g.,

2-4 hours). This incubation period is chosen to be long enough to allow for drug uptake

and target engagement but short enough to avoid secondary effects from prolonged cell

cycle arrest or apoptosis.

Cell Lysis and Protein Quantification:

After treatment, harvest the cells by centrifugation.

Wash the cell pellet once with ice-cold PBS to remove residual medium and drug.

Lyse the cells in ice-cold Lysis Buffer containing protease and phosphatase inhibitors. The

inhibitors are essential to preserve the phosphorylation state of the proteins of interest.

Clarify the lysates by centrifugation at high speed at 4°C to pellet cellular debris.

Determine the protein concentration of each supernatant using a BCA assay. This step is

crucial for ensuring equal loading of protein for the subsequent western blot analysis.

Western Blot Analysis:

Normalize the protein concentration of all samples with lysis buffer.

Denature the protein samples by boiling in SDS-PAGE sample buffer.
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Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel.

Separate the proteins by electrophoresis.

Transfer the separated proteins to a nitrocellulose or PVDF membrane.

Block the membrane with a suitable blocking agent (e.g., 5% non-fat milk or BSA in TBST)

to prevent non-specific antibody binding.

Incubate the membrane with the primary antibody against phosphorylated CRKL (P-

CRKL) overnight at 4°C. The specificity of this antibody is paramount for the validity of the

assay.

Wash the membrane thoroughly with TBST.

Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

Wash the membrane again with TBST.

Apply the chemiluminescent substrate and capture the signal using an imaging system.

Data Analysis:

Quantify the band intensity for P-CRKL in each lane using densitometry software.

To ensure equal protein loading, strip the membrane and re-probe with an antibody

against total CRKL and a loading control like GAPDH.

Normalize the P-CRKL signal to the total CRKL or GAPDH signal for each sample.

Express the normalized P-CRKL levels as a percentage of the untreated control (0 µM

imatinib).

Plot the percentage of inhibition against the logarithm of the imatinib concentration.

Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value, which is the

concentration of imatinib that produces 50% inhibition of CRKL phosphorylation.
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Conclusion
Imatinib stands as a testament to the power of rational drug design and targeted therapy. Its

profound impact on the treatment of CML and GIST has not only saved countless lives but has

also paved the way for the development of a new generation of precision medicines. For

researchers and drug development professionals, the story of imatinib serves as a powerful

case study in translating fundamental biological insights into transformative clinical therapies. A

thorough understanding of its chemical properties, mechanism of action, and the experimental

methods used to validate its activity is essential for the continued advancement of targeted

oncology.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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